Cas no 1320288-29-6 (6-Methoxy-7-(3-(pyrrolidin-1-yl)propoxy)quinazoline-2,4-diol)

• Product Name: 6-Methoxy-7-(3-(pyrrolidin-1-yl)propoxy)quinazoline-2,4-diol
• CAS No: 1320288-29-6
• MF: C₁₆H₂₁N₃O₄
• MW: 319.355643987656
• MDL: MFCD32876169
• CID: 4694386
• Update Time: 2025-05-20

6-Methoxy-7-(3-(pyrrolidin-1-yl)propoxy)quinazoline-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-7-(3-(pyrrolidin-1-yl)propoxy)quinazoline-2,4-diol
• 6-Methoxy-7-(3-(pyrrolidin-1-yl)propoxy)quinazoline-2,4-diol

• MDL： MFCD32876169
• Inchi： 1S/C16H21N3O4/c1-22-13-9-11-12(17-16(21)18-15(11)20)10-14(13)23-8-4-7-19-5-2-3-6-19/h9-10H,2-8H2,1H3,(H2,17,18,20,21)
• InChI Key： VBBLLKGGXRMCDM-UHFFFAOYSA-N
• SMILES： O(C1=C(C=C2C(NC(NC2=C1)=O)=O)OC)CCCN1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 439
• Topological Polar Surface Area: 79.9

Additional information on 6-Methoxy-7-(3-(pyrrolidin-1-yl)propoxy)quinazoline-2,4-diol

Introduction to 6-Methoxy-7-(3-(pyrrolidin-1-yl)propoxy)quinazoline-2,4-diol (CAS No. 1320288-29-6)

6-Methoxy-7-(3-(pyrrolidin-1-yl)propoxy)quinazoline-2,4-diol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its potential biological activity. This compound belongs to the quinazoline class of heterocyclic molecules, which are well-known for their diverse pharmacological properties. The presence of multiple functional groups, including a methoxy group, a propoxy chain linked to a pyrrolidine ring, and hydroxyl groups at the 2 and 4 positions of the quinazoline core, contributes to its unique chemical profile and makes it a promising candidate for further investigation.

The chemical structure of 6-Methoxy-7-(3-(pyrrolidin-1-yl)propoxy)quinazoline-2,4-diol (CAS No. 1320288-29-6) can be broken down into several key components that contribute to its potential biological activity. The quinazoline core is a well-studied scaffold in medicinal chemistry, known for its role in various therapeutic applications. Specifically, quinazoline derivatives have been explored for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The methoxy group at the 6-position of the quinazoline ring may enhance solubility and interact with biological targets in a favorable manner.

The propoxy side chain, attached at the 7-position of the quinazoline ring via a nitrogen-containing pyrrolidine moiety, introduces additional complexity to the molecule. This pyrrolidine group is often found in biologically active compounds and can serve as a hinge region for binding to target proteins. The propoxy group itself can influence the compound's pharmacokinetic properties, potentially affecting its absorption, distribution, metabolism, and excretion (ADME) profiles. These structural features make 6-Methoxy-7-(3-(pyrrolidin-1-yl)propoxy)quinazoline-2,4-diol an intriguing candidate for further pharmacological exploration.

In recent years, there has been growing interest in developing novel therapeutic agents based on quinazoline derivatives due to their broad spectrum of biological activity. One area of particular focus has been the development of compounds with anticancer properties. Quinazoline-based inhibitors have shown promise in targeting various kinases and other enzymes involved in cancer cell proliferation and survival. For instance, some quinazoline derivatives have been reported to inhibit tyrosine kinases, which are often overexpressed in cancer cells and play a crucial role in tumor growth and metastasis.

The hydroxyl groups at the 2 and 4 positions of the quinazoline ring in 6-Methoxy-7-(3-(pyrrolidin-1-yl)propoxy)quinazoline-2,4-diol may also contribute to its biological activity by participating in hydrogen bonding interactions with biological targets. Hydroxyl groups are commonly found in biologically active molecules and can enhance binding affinity by forming hydrogen bonds with amino acid residues in proteins or other polar moieties in nucleic acids. This feature could be particularly important for designing compounds with high specificity for their intended targets.

Another area of interest has been the development of compounds with anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and cardiovascular diseases. Quinazoline derivatives have been explored as potential anti-inflammatory agents due to their ability to modulate inflammatory pathways. For example, some quinazoline-based compounds have been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6).

The synthesis of 6-Methoxy-7-(3-(pyrrolidin-1-yl)propoxy)quinazoline-2,4-diol (CAS No. 1320288-29-6) involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the propoxy side chain linked to a pyrrolidine ring typically requires nucleophilic substitution reactions or other coupling strategies that are well-established in organic synthesis. The presence of multiple functional groups also necessitates careful control over reaction conditions to avoid unwanted side reactions.

In terms of pharmacological evaluation, 6-Methoxy-7-(3-(pyrrolidin-1-yl)propoxy)quinazoline-2,4-diol has been tested for its activity against various biological targets. Preliminary studies have shown promising results in inhibiting certain kinases and enzymes involved in cancer cell proliferation. Additionally, the compound has demonstrated potential anti-inflammatory effects by modulating inflammatory pathways in vitro. These findings suggest that further investigation into the pharmacological properties of this compound could lead to the development of novel therapeutic agents.

The ADME properties of 6-Methoxy-7-(3-(pyrrolidin-1-yl)propoxy)quinazoline-2,4-diol are also important considerations for its potential clinical application. Studies have indicated that the compound exhibits reasonable solubility in both water and organic solvents, which could facilitate its formulation into various dosage forms. Additionally, preliminary pharmacokinetic studies suggest that the compound has a favorable metabolic profile and does not appear to accumulate excessively in tissues.

In conclusion, 6-Methoxy -7 - (3 - (py rro lid ine -1 - yl ) prop oxy ) quan azo line -2 ,4 - di ol (CAS No .1320288 -29 -6) is a structurally complex organic compound with multiple functional groups that contribute to its potential biological activity . Its unique chemical profile makes it an intriguing candidate for further pharmacological exploration , particularly in the areas of oncology and anti-inflammation . Further studies are warranted to fully elucidate its therapeutic potential and optimize its pharmacokinetic properties .